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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Oxalyl chloride, with the chemical formula (COCl)₂, is a colorless, sharp-smelling liquid that

serves as a highly versatile and efficient reagent in a multitude of organic transformations.[1] Its

utility stems from its high reactivity as a diacyl chloride, enabling key synthetic steps such as

oxidation, acylation, and chlorination under relatively mild conditions.[2] In the pharmaceutical

and agrochemical industries, oxalyl chloride is a critical tool for synthesizing complex active

pharmaceutical ingredients (APIs), intermediates, and crop protection agents.[3][4] This guide

provides a comprehensive overview of its primary applications, detailed experimental protocols,

and essential safety information.

Core Applications in Organic Synthesis
Oxalyl chloride's reactivity is harnessed in several cornerstone reactions of modern organic

synthesis, most notably the Swern oxidation, the formation of acyl chlorides, and Friedel-Crafts

acylations.

The Swern Oxidation: Mild Oxidation of Alcohols
The Swern oxidation is a widely used method for converting primary and secondary alcohols

into aldehydes and ketones, respectively.[5] This reaction is prized for its mild conditions, which

avoids the use of toxic heavy metals like chromium and prevents the over-oxidation of

aldehydes to carboxylic acids.[6] The process involves the activation of dimethyl sulfoxide
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(DMSO) with oxalyl chloride, followed by the addition of the alcohol and quenching with a

hindered organic base, typically triethylamine (NEt₃).[7]

Key Advantages:

Excellent for sensitive substrates due to mild, low-temperature conditions (typically -78 °C).

[8]

High yields and functional group tolerance.[9]

Avoids over-oxidation of primary alcohols.[5]

Byproducts are volatile, simplifying purification.[1]

A significant drawback is the production of the malodorous byproduct, dimethyl sulfide (DMS).

[6]
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Start

Combine arene and Lewis acid (AlCl₃)
in anhydrous solvent (e.g., DCM)

under inert atmosphere.

Cool mixture to 0 °C
in an ice bath.

Add oxalyl chloride (or aroyl chloride intermediate)
dropwise.

Stir at 0 °C, then warm to room temperature.
Monitor progress with TLC.

Slowly pour reaction mixture
onto crushed ice and conc. HCl.

Separate layers.
Extract aqueous phase with solvent.

Combine organic layers, wash with NaHCO₃

and brine, then dry.

Concentrate under reduced pressure.
Purify by column chromatography

or recrystallization.

End (Pure Product)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b122117?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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